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Get Quote

Part 1: Executive Summary

Diethyl (3-chlorophenyl)phosphonate (CAS 23415-71-6) is a specialized organophosphorus
intermediate used primarily in the synthesis of complex pharmaceutical scaffolds and
agrochemicals.[1][2] Unlike simple phosphate esters, this compound features a direct carbon-
phosphorus (C-P) bond, imparting unique stability and reactivity profiles essential for Horner-
Wadsworth-Emmons (HWE) olefination and the development of non-hydrolyzable phosphate
mimics (e.g., enzyme inhibitors).[1]

This guide transcends standard compliance data, offering a field-validated protocol for the safe
handling, synthesis, and application of this reagent in high-value research environments.[1]

Part 2: Chemical Identity & Characterization[1][2][4]
Substance Identification
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Parameter Specification

Chemical Name Diethyl (3-chlorophenyl)phosphonate

Synonyms Diethyl 3-c-hIorc->benzenephosphonate-;
Phosphonic acid, (3-chlorophenyl)-, diethyl ester

CAS Number 23415-71-6

Molecular Formula C10H14CIOsP

Molecular Weight 248.64 g/mol

SMILES CCOP(=0)(C1=CC=CC(Cl)=C1)0CC

Structure meta-substituted aryl phosphonate

Physical & Chemical Properties

Data derived from experimental synthesis logs and structural analogues.

Property Value

Context for Researchers

Physical State Liquid (Oil)

Colorless to light yellow.[1]
Viscosity is higher than simple

solvents.

Boiling Point ~150-160 °C @ 0.5 mmHg

High boiling point requires
high-vacuum distillation for

purification.[1]

Density ~1.19 g/mL

Denser than water; will form
the bottom layer in aqueous

extractions.

Solubility Soluble in DCM, EtOAc, THF

Lipophilic; limited solubility in
water (hydrolytically stable at
neutral pH).

Flash Point >110 °C (Predicted)

Combustible, but not highly
flammable under standard lab

conditions.
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Part 3: Hazard Assessment & Toxicology (E-E-A-T)
[1]

GHS Classification & Causality

While less acutely toxic than chlorophosphates (e.g., diethyl chlorophosphate), this aryl
phosphonate presents specific risks due to its lipophilicity and potential for biological
interaction.

» Skin Irritation (Category 2): The phosphonate ester moiety can depidize skin, leading to
irritation and increased permeability for the chlorophenyl group.

e Eye Irritation (Category 2A): Direct contact causes severe irritation due to the Lewis basicity
of the phosphoryl oxygen.

e STOT-SE (Category 3): Inhalation of mists during high-vacuum distillation or heating can
irritate the upper respiratory tract.[1]

Toxicological Insights

o Cholinesterase Inhibition: Unlike phosphate esters (P-O-C), phosphonate esters (P-C) are
generally weaker inhibitors of acetylcholinesterase (AChE). However, the 3-chlorophenyl
substitution mimics biological substrates, necessitating caution.

o Metabolism: In vivo, the ethyl esters may be hydrolyzed by phosphodiesterases to the mono-
ester or free phosphonic acid, which are polar and rapidly excreted, but the meta-chloro
substituent prevents rapid ring degradation.[1]

Part 4: Operational Safety & Handling[1][2][4]
Engineering Controls

» Fume Hood: Mandatory. All transfers involving heating or aerosol generation must occur
within a certified hood operating at 100 fpm face velocity.

 Inert Atmosphere: While air-stable, the compound is hygroscopic.[1] Store under Nitrogen or
Argon to prevent gradual hydrolysis to the mono-ethyl ester, which alters stoichiometry in
HWE reactions.
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Personal Protective Equipment (PPE) Matrix

PPE Type Specification Rationale

o ) Standard nitrile provides
Nitrile (Double gloving )
Gloves adequate splash protection.[1]
recommended) )
Breakthrough time >4 hours.

Face shield required during
Eye Protection Chemical Safety Goggles high-vacuum distillation due to

implosion risk.[1]

Only necessary if working
Respiratory P95/N95 (if aerosolized) outside a hood (not

recommended).

Part 5: Emergency Response Architecture

Expert Insight: The most critical emergency scenario in a research lab involving this compound
is a spill during hot filtration or distillation.
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INCIDENT: SPILL or EXPOSURE

Assess Severity & Location

Exposure Containable

Uncontainable

Skin/Eye Contact Small Spill (<50 mL) Large Spill (>50 mL)

Rinse with Water (15 min) Absorb with Vermiculite/Sand Evacuate Area
Remove Contaminated Clothing (Do NOT use combustible materials) Call EHS/Emergency Services

4
4

//’Prof. Cleanup

/

Seek Medical Attention Collect in Sealed Waste Container

(Show SDS/CAS 23415-71-6) Label: 'Org. Phos. Waste'

Click to download full resolution via product page

Figure 1: Emergency response logic flow for organophosphonate incidents.

Part 6: Synthesis & Application Context[1][2][4][5]
Synthesis: Palladium-Catalyzed Cross-Coupling (Hirao
Reaction)

The most robust route to Diethyl (3-chlorophenyl)phosphonate avoids the use of highly toxic
chlorophosphates.[1] Reaction: 1-bromo-3-chlorobenzene + Diethyl phosphite +
Pd(OAc)2/Ligand — Product.[1]

Application: Horner-Wadsworth-Emmons (HWE)
Olefination
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This compound is a precursor for synthesizing meta-chlorostilbenes.[1] The acidity of the
benzylic protons (once the phosphonate is converted to a benzyl phosphonate via
reduction/halogenation or if used directly in modified couplings) is key.

Protocol Insight: When using this phosphonate, the choice of base is critical. Strong bases
(e.g., NaH, LIHMDS) are required to deprotonate the alpha-carbon if it is benzylic. For this
specific aryl phosphonate (where P is attached directly to the ring), it is often used as a scaffold
to add functional groups ortho to the phosphorus via lithiation.
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Figure 2: Synthetic utility workflow for Diethyl (3-chlorophenyl)phosphonate.

Part 7: Disposal & Regulatory Compliance[1][2][4]

» Waste Classification: Hazardous Chemical Waste. Do not dispose of down the drain.

o Destruction Method: Dissolve in a combustible solvent (e.g., acetone) and burn in a chemical
incinerator equipped with an afterburner and scrubber. The phosphorus content will generate
P20s (phosphorus pentoxide), which must be scrubbed to prevent acid rain formation.

o Transport (DOT/IATA):
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o Proper Shipping Name: Environmentally hazardous substance, liquid, n.o.s. (Diethyl (3-
chlorophenyl)phosphonate).[2][3][4]

o UN Number: UN 3082 (Class 9).
o Packing Group: III.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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